Cas no 1690037-61-6 ((1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid)

• Product Name: (1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid
• CAS No: 1690037-61-6
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• MDL: MFCD16990757
• CID: 4612806
• PubChem ID: 50990456
• Update Time: 2025-05-22

(1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-(trifluoromethyl)-, (1S,2S)-
• (1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid

• MDL： MFCD16990757
• Inchi： 1S/C5H5F3O2/c6-5(7,8)3-1-2(3)4(9)10/h2-3H,1H2,(H,9,10)/t2-,3-/m0/s1
• InChI Key： GSNLYQDUCHEFFQ-HRFVKAFMSA-N
• SMILES： [C@H]1(C(O)=O)C[C@@H]1C(F)(F)F

Computed Properties

• Exact Mass: 154.02416388g/mol
• Monoisotopic Mass: 154.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid

(1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid: A Comprehensive Overview

(1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid, also known by its CAS Registry Number 1690037-61-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a trifluoromethyl group and a carboxylic acid moiety. The stereochemistry of the molecule, specifically the (1S,2S) configuration, plays a crucial role in its chemical properties and biological activity.

The synthesis of (1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid has been explored through various methodologies, including enantioselective catalytic processes and asymmetric induction techniques. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and potential commercial applications. The use of chiral catalysts and transition metal-mediated reactions has significantly improved the yield and purity of this compound.

One of the most notable applications of (1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid lies in its role as a building block in drug discovery. Its cyclopropane ring provides structural rigidity, which is often desirable in medicinal chemistry for enhancing bioavailability and target binding affinity. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, further modulating the compound's chemical reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents. For instance, researchers have investigated its ability to act as an inhibitor of specific enzymes involved in metabolic pathways. The carboxylic acid functionality can be readily modified through esterification or amide bond formation, enabling the creation of diverse derivatives with tailored biological activities.

In terms of physical properties, (1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The stereochemistry of this compound is particularly important in determining its biological activity. The (1S,2S) configuration ensures that the molecule adopts a specific conformation that may be critical for interactions with biological targets such as proteins or enzymes. Recent computational studies have provided insights into the molecular docking behavior of this compound, revealing potential binding modes that could be exploited for drug design.

Moreover, the trifluoromethyl group attached to the cyclopropane ring contributes to the compound's stability and lipophilicity. This makes it an attractive candidate for use in pharmaceutical formulations where both potency and bioavailability are key considerations. The carboxylic acid group also provides an opportunity for further functionalization, allowing researchers to explore a wide range of chemical modifications that could enhance its therapeutic potential.

In conclusion, (1S,2S)-2-(Trifluoromethyl)cyclopropanecarboxylic Acid represents a valuable tool in modern organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.